molecular formula YbBr3<br>Br3Y B084805 Ytterbium bromide (YbBr3) CAS No. 13759-89-2

Ytterbium bromide (YbBr3)

Cat. No.: B084805
CAS No.: 13759-89-2
M. Wt: 412.76 g/mol
InChI Key: QNLXXQBCQYDKHD-UHFFFAOYSA-K
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Description

Ytterbium (III) bromide (YbBr3) is an inorganic chemical compound . It is a white crystalline substance that is highly water-soluble . It has been used in artificial crystals, catalysts, and semiconductors .


Synthesis Analysis

Ytterbium (III) bromide can be prepared by dissolving ytterbium oxide into 40% hydrobromic acid to form YbBr3·6H2O crystals . After mixing the hydrate with ammonium bromide and heating it in a vacuum, anhydrous YbBr3 can be obtained . It can also be prepared by directly heating ytterbium oxide and ammonium bromide .


Molecular Structure Analysis

The molecular formula of Ytterbium (III) bromide is YbBr3 . Its molar mass is 412.77 g/mol . The crystal structure of Ytterbium (III) bromide is trigonal, with a space group of R-3, No. 148 .


Physical and Chemical Properties Analysis

Ytterbium (III) bromide is a white crystalline substance . It has a melting point of 677 °C and a boiling point of 1,800 °C . It is highly water-soluble .

Scientific Research Applications

  • Synthesis and Reactions with Aliphatic Imines : Ytterbium dibromide (YbBr2), synthesized from ytterbium metal and trialkylsilyl bromide, reacts with aliphatic aldimines and ketimines, producing homocoupling adducts like 1,2-diamines and silylated amines. This shows YbBr2's role as a reducing agent and in organic synthesis (Taniguchi et al., 1994).

  • Homocoupling Reactions of Aliphatic Ketones : Ytterbium dibromide, synthesized using ytterbium metal and trimethylsilyl bromide (TMSBr), facilitates coupling reactions of various ketones and imines, highlighting its utility in organic chemistry (Taniguchi et al., 1995).

  • Structural Studies of Amido Complexes : The study of a ytterbium amido complex with a cluster-like structure, prepared from YbBr3 and NaN(SiMe3)2, contributes to the understanding of ytterbium's coordination chemistry (Karl et al., 1997).

  • Vaporization Studies of YbBr3 : Research on the vaporization process of ytterbium di- and tribromides using mass spectrometry provides insights into the thermal properties and reaction mechanisms of these compounds (Butman et al., 2011).

  • Study of YbBr3 in Mixed Oxide Compounds : The synthesis and characterization of ytterbium(III) oxide bromide oxidotellurate(IV) Yb3O2Br[TeO3]2, highlight YbBr3's role in the formation of complex oxide materials (Meier et al., 2020).

  • Ion Pairing in Ytterbium Halide Solutions : Studies on the ion pairing behavior of ytterbium halide solutions, including YbBr3, using THz spectroscopy, provide insights into the solution chemistry of these halides (Klinkhammer et al., 2018).

  • Absorption Properties in Photothermal Glasses : The exploration of bromide photo-thermo-refractive glasses doped with YbBr3 shows its potential in materials science for applications like photonics (Pesnyakov et al., 2021).

  • Magnetic and Dielectric Properties in Ferrites : Research on ytterbium-doped NiCr ferrites, where YbBr3 is used, highlights its impact on the magnetic and dielectric properties of these materials, suggesting applications in high-frequency devices (Ahmad et al., 2017).

  • Use in Organic Photovoltaics : A study using ytterbium trifluoride as a buffer layer in organic photovoltaic cells indicates the potential role of ytterbium compounds in enhancing the efficiency and durability of these devices (Ji et al., 2016).

Safety and Hazards

Ytterbium (III) bromide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn when handling this substance .

Properties

IUPAC Name

tribromoytterbium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/3BrH.Yb/h3*1H;/q;;;+3/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QNLXXQBCQYDKHD-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

Br[Yb](Br)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

YbBr3, Br3Yb
Record name ytterbium(III) bromide
Source Wikipedia
URL https://en.wikipedia.org/wiki/Ytterbium(III)_bromide
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Source PubChem
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DSSTOX Substance ID

DTXSID8065610
Record name Ytterbium bromide (YbBr3)
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Molecular Weight

412.76 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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CAS No.

13759-89-2
Record name Ytterbium bromide (YbBr3)
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Record name Ytterbium bromide (YbBr3)
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Record name Ytterbium bromide (YbBr3)
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Record name Ytterbium bromide (YbBr3)
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Record name Ytterbium tribromide
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